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Compound of Interest

Compound Name: Acadesine

Cat. No.: B1665397 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides a comprehensive

guide to the personal protective equipment (PPE), operational procedures, and disposal plans

for the investigational drug Acadesine. Adherence to these guidelines is crucial for minimizing

occupational exposure and ensuring laboratory safety.

Hazard Identification and Safety Precautions
Acadesine is classified as a hazardous substance with the following GHS hazard statements:

H315: Causes skin irritation[1]

H319: Causes serious eye irritation

H335: May cause respiratory irritation

These classifications necessitate the use of appropriate personal protective equipment and

adherence to strict handling protocols.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the recommended PPE for handling Acadesine.
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Protection Type Recommended Equipment Purpose

Eye and Face Protection
Chemical safety goggles or a

face shield

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Skin Protection
Chemical-resistant lab coat or

coveralls

Prevents contact with skin,

which can cause irritation.[1]

Hand Protection Nitrile or neoprene gloves

Provides a barrier against skin

contact. Double-gloving is

recommended.

Respiratory Protection
NIOSH-approved respirator

with a particulate filter

Required when handling the

powder outside of a certified

chemical fume hood to prevent

inhalation, which can cause

respiratory irritation.[1]

Occupational Exposure Limits
As of the latest review, a specific Occupational Exposure Limit (OEL) for Acadesine has not

been established by major regulatory bodies. In the absence of a defined OEL, it is crucial to

handle Acadesine with a high degree of caution, implementing engineering controls and

personal protective equipment to minimize any potential exposure.

Operational Plan for Handling
A standardized operational plan is essential for minimizing risks during the routine handling of

Acadesine.

Preparation and Weighing
Work Area Preparation: Always handle Acadesine powder within a certified chemical fume

hood to control dust and vapors. Before beginning work, ensure that an emergency eyewash

station and safety shower are readily accessible. Decontaminate the work surface before

and after use.
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Weighing: When weighing the compound, use a draft shield to prevent the powder from

becoming airborne. Utilize dedicated and clearly labeled spatulas and weighing boats.

Solution Preparation
Acadesine is soluble in water and DMSO. When preparing solutions, add the powder slowly to

the solvent to avoid splashing. For aqueous solutions, the solubility is approximately 75 mM in

water. For organic solutions, it is soluble in DMSO at a concentration of up to 75 mM.

Storage
Solid Form: Store Acadesine as a crystalline solid at -20°C in a tightly sealed container.[1]

Solutions: It is recommended to prepare solutions fresh for each use. If storage is necessary,

store in single-use aliquots at -20°C. Avoid repeated freeze-thaw cycles. Aqueous solutions

should not be stored for more than one day.

Disposal Plan
Proper disposal of Acadesine and contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation
Solid Waste: Unused or expired Acadesine powder, as well as contaminated items such as

gloves, weighing boats, and paper towels, should be collected in a designated, clearly

labeled hazardous waste container.

Liquid Waste: All aqueous and solvent-based solutions containing Acadesine should be

collected in a separate, sealed, and clearly labeled hazardous waste container. Do not pour

Acadesine solutions down the drain.

Sharps: Any contaminated sharps, such as needles or pipette tips, must be disposed of in a

designated sharps container for hazardous chemical waste.

Disposal Procedure
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Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the name

"Acadesine."

Storage: Store waste containers in a designated satellite accumulation area, away from

incompatible materials.

Collection: Arrange for the collection and disposal of hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.

Emergency Procedures
In the event of an accidental exposure or spill, immediate action is necessary.
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Exposure Type Immediate Action

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do not induce vomiting. Wash out the mouth

with water and give plenty of water to drink.

Seek immediate medical attention.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Cover the spill

with an absorbent material and collect it into a

designated hazardous waste container. Clean

the spill area thoroughly with a suitable

decontamination solution.

Acadesine Signaling Pathway
Acadesine functions as a cell-permeable activator of AMP-activated protein kinase (AMPK).

Upon entering the cell, it is phosphorylated to ZMP, which mimics the effect of AMP, leading to

the activation of AMPK. This activation plays a role in various cellular processes, including the

induction of apoptosis.
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Caption: Cellular uptake and activation of the AMPK pathway by Acadesine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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